![molecular formula C17H18N2O4S2 B286017 Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate](/img/structure/B286017.png)
Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate
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Overview
Description
Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate, also known as MMTSB, is a synthetic compound that has gained attention for its potential use in scientific research.
Mechanism of Action
The mechanism of action of Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate is not fully understood, but it is believed to work through the inhibition of specific enzymes and receptors. For example, this compound has been shown to inhibit phosphodiesterase 5, which is involved in the regulation of cyclic guanosine monophosphate (cGMP) levels in cells. By inhibiting this enzyme, this compound may increase cGMP levels, which can have a variety of effects on cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate in lab experiments is that it is a synthetic compound, which means that it can be produced in large quantities and with a high degree of purity. Additionally, this compound has been shown to have a variety of potential applications in scientific research, which makes it a versatile tool for researchers. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate. For example, researchers may continue to explore its potential as an anti-inflammatory agent and as a treatment for neurological disorders. Additionally, further studies may be conducted to better understand its mechanism of action and to identify any potential side effects or limitations of its use. Overall, this compound has the potential to be a valuable tool for scientific research and may lead to the development of new treatments for a variety of diseases and disorders.
Synthesis Methods
Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate can be synthesized through a multi-step process that involves the reaction of 4-methylbenzenesulfonylhydrazide with 2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid methyl ester. The resulting compound is then treated with sodium hydroxide and acidified to obtain this compound.
Scientific Research Applications
Methyl 4-{[(4-methylphenyl)sulfonyl]hydrazono}-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylate has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its ability to inhibit certain enzymes and receptors, including but not limited to phosphodiesterase 5, carbonic anhydrase, and adenosine receptors. This compound has also been explored for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease.
Properties
Molecular Formula |
C17H18N2O4S2 |
---|---|
Molecular Weight |
378.5 g/mol |
IUPAC Name |
methyl (4E)-4-[(4-methylphenyl)sulfonylhydrazinylidene]-6,7-dihydro-5H-1-benzothiophene-6-carboxylate |
InChI |
InChI=1S/C17H18N2O4S2/c1-11-3-5-13(6-4-11)25(21,22)19-18-15-9-12(17(20)23-2)10-16-14(15)7-8-24-16/h3-8,12,19H,9-10H2,1-2H3/b18-15+ |
InChI Key |
LHSCCBOYRHOUSA-OBGWFSINSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/2\CC(CC3=C2C=CS3)C(=O)OC |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=C2CC(CC3=C2C=CS3)C(=O)OC |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=C2CC(CC3=C2C=CS3)C(=O)OC |
Origin of Product |
United States |
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